Cas no 1805434-32-5 (3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid
• CAS No: 1805434-32-5
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4862311
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-2-4(8(13)14)12-6(5(3)9)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： DXTSEYOBGRIGHO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(C(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid

Introduction to 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid (CAS No. 1805434-32-5)

3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid, identified by the CAS number 1805434-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a carboxylic acid moiety, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The bromo and difluoromethyl groups in the molecular structure are particularly noteworthy, as they introduce unique electronic and steric properties that can influence the reactivity and biological efficacy of derivatives derived from this compound. The methyl group at the 4-position further modulates the electronic distribution, enhancing its potential as a building block in medicinal chemistry. The carboxylic acid functionality at the 6-position provides a site for further derivatization, enabling the synthesis of esters, amides, or other bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Specifically, compounds with halogenated substituents have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid a valuable scaffold for developing novel small-molecule drugs.

Recent research has highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating the bromo and difluoromethyl groups into a pyridine core, researchers have been able to design molecules that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit tyrosine kinases, thereby disrupting abnormal cell proliferation and survival mechanisms.

The carboxylic acid moiety in 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid also provides an opportunity for further functionalization to enhance solubility or improve pharmacokinetic properties. For example, converting the carboxylic acid into an ester can increase lipophilicity while maintaining biological activity. This approach has been successfully applied in other drug development programs where solubility issues were addressed through esterification.

In addition to its applications in oncology, this compound has shown promise in addressing inflammatory diseases. Inflammatory pathways are tightly regulated by various signaling molecules, and modulating these pathways can lead to therapeutic benefits. Pyridine derivatives with halogenated substituents have been found to interact with key enzymes and receptors involved in inflammation, providing a rationale for their use in developing anti-inflammatory agents. Preliminary studies using derivatives of 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid have indicated potential anti-inflammatory effects by inhibiting pro-inflammatory cytokines and chemokines.

The synthetic accessibility of this compound also contributes to its attractiveness as a research tool and drug development intermediate. Modern synthetic methodologies allow for efficient preparation of complex pyridine derivatives using well-established protocols. The presence of multiple reactive sites enables chemists to explore diverse structural modifications without significant increases in synthetic complexity. This flexibility is crucial for optimizing drug candidates during lead optimization phases.

From an agrochemical perspective, pyridine derivatives are known for their role as intermediates in herbicides and pesticides. The unique combination of functional groups in 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid makes it a promising candidate for developing novel agrochemicals with improved efficacy and environmental safety. Research is ongoing to explore its potential as a precursor for compounds that can protect crops from pests while minimizing ecological impact.

The future direction of research on 3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid (CAS No. 1805434-32-5) is likely to focus on expanding its applications into new therapeutic areas and optimizing its synthetic routes for industrial-scale production. Advances in computational chemistry and high-throughput screening techniques will accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, green chemistry principles may guide future synthetic efforts to ensure sustainability and reduce environmental footprint.

In conclusion,3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid represents a significant compound with multifaceted applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for developing innovative drug candidates targeting various diseases. As research continues to uncover new therapeutic possibilities,3-Bromo-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid is poised to play an increasingly important role in advancing medical science.